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Compound of Interest

Compound Name: 4-Amino-PPHT

Cat. No.: B15619510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and a comprehensive protocol for the preparation

of a stock solution of 4-Amino-PPHT, a dopamine D2 receptor ligand. These instructions are

intended to ensure accurate and reproducible experimental results.

Introduction
4-Amino-PPHT is a derivative of PPHT that acts as a selective ligand for dopamine D2

receptors, with a reported Ki value of 6.8 nM.[1][2] Accurate preparation of a stock solution is

the first critical step in any experiment involving this compound. The following sections provide

the necessary information and a step-by-step protocol to achieve a reliable and consistent

stock solution.

Quantitative Data
A summary of the key quantitative data for 4-Amino-PPHT is presented in the table below for

easy reference.
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Property Value Source

Molecular Formula C₂₁H₂₈N₂O [1]

Molecular Weight 324.46 g/mol [1]

CAS Number 129298-03-9 [1]

Reported Ki for D2 Receptor 6.8 nM [1][2]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of 4-Amino-PPHT. It is

recommended to first test the solubility of the compound in a small amount of the desired

solvent before preparing the full stock solution.

Materials:

4-Amino-PPHT powder

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol (EtOH), anhydrous

Deionized or Milli-Q water

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Pipettes and sterile filter tips

Procedure:
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Determine the Required Mass of 4-Amino-PPHT:

To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol )

For 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 0.32446 mg/µL = 3.2446 mg

Weighing the 4-Amino-PPHT:

Carefully weigh out the calculated amount of 4-Amino-PPHT powder using a calibrated

analytical balance in a fume hood.

Transfer the powder to a sterile microcentrifuge tube or vial.

Solubilization:

Add the desired solvent to the tube containing the 4-Amino-PPHT powder. For a 10 mM

stock solution from 3.2446 mg, add 1 mL of solvent.

It is recommended to start with a non-polar, aprotic solvent such as DMSO.

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes in a water

bath sonicator. Gentle warming (to no more than 40°C) can also be applied.

Visually inspect the solution to ensure that no solid particles remain. The solution should

be clear.

Storage of the Stock Solution:

Once fully dissolved, the stock solution should be aliquoted into smaller, single-use

volumes to avoid repeated freeze-thaw cycles.
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Store the aliquots at -20°C or -80°C for long-term storage.

Before use, thaw the aliquot at room temperature and vortex briefly.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the known signaling pathway of 4-Amino-PPHT and the

experimental workflow for preparing a stock solution.

Preparation StepsCalculation Result

1. Weigh 4-Amino-PPHT 2. Add Solvent (e.g., DMSO) 3. Dissolve (Vortex/Sonicate) 4. Aliquot and Store at -20°C/-80°C 10 mM Stock Solution

MW = 324.46 g/mol

Mass = Molarity x Volume x MW

Click to download full resolution via product page

Caption: Workflow for preparing a 4-Amino-PPHT stock solution.

4-Amino-PPHT

Dopamine D2 Receptor

Binds to

Downstream Signaling

Activates

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15619510?utm_src=pdf-body
https://www.benchchem.com/product/b15619510?utm_src=pdf-body-img
https://www.benchchem.com/product/b15619510?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Simplified signaling pathway of 4-Amino-PPHT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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